Cas no 1259143-67-3 (Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate)

• Product Name: Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate
• CAS No: 1259143-67-3
• MF: C₁₅H₁₂F₂O₃
• MW: 278.250791549683
• CID: 4691652
• Update Time: 2025-08-05

Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(2,4-difluorophenoxy)methyl]benzoate
• Z292405758
• Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate

• Inchi： 1S/C15H12F2O3/c1-19-15(18)11-4-2-3-10(7-11)9-20-14-6-5-12(16)8-13(14)17/h2-8H,9H2,1H3
• InChI Key： KUUXITXPSNVNBQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC1C=CC=C(C(=O)OC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate

Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate: A Comprehensive Overview

Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate, also known by its CAS number CAS No. 1259143-67-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, physical properties, and recent advancements in its applications.

The chemical structure of Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate consists of a benzoate ester group attached to a phenyl ring substituted with difluoro groups at the 2 and 4 positions. The presence of the fluoro substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, such as fluorinated polymers and high-performance adhesives.

One of the key aspects of Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate is its ability to undergo nucleophilic substitution reactions due to the electron-withdrawing effects of the fluoro groups. This property has been exploited in the development of novel catalysts for organic transformations. For instance, researchers have reported its use as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in drug discovery and fine chemical synthesis.

The synthesis of Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate typically involves multi-step processes that include Friedel-Crafts alkylation followed by esterification. Recent advancements in catalytic methods have enabled higher yields and improved selectivity in these reactions. For example, the use of solid acid catalysts has been shown to significantly enhance the efficiency of the alkylation step while minimizing side reactions.

In terms of physical properties, Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. This makes it suitable for applications requiring thermal stability, such as in high-temperature adhesives and coatings. Additionally, its low solubility in polar solvents has been leveraged in drug delivery systems where controlled release is desired.

Recent research has also explored the environmental impact of Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, making it an eco-friendly alternative to traditional fluorinated compounds. This has positioned it as a promising candidate for sustainable materials development.

In conclusion, Methyl 3-[(2,4-difluorophenoxy)methyl]benzoate (CAS No. 1259143-67-3) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and compatibility with modern synthetic methods make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing technological innovations is expected to grow significantly.